Cas no 5367-28-2 (5-Chloro-2-nitrotoluene)

• Product Name: 5-Chloro-2-nitrotoluene
• CAS No: 5367-28-2
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD00024579
• CID: 45771
• PubChem ID: 79329
• Update Time: 2025-05-21

5-Chloro-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-nitrotoluene
• 4-chloro-2-methyl-1-nitrobenzene
• 3-Chloro-6-nitrotoluene
• Toluene, 5-chloro-2-nitro-
• Benzene, 4-chloro-2-methyl-1-nitro-
• 2-Nitro-5-chlorotoluene
• Benzene, 1-chloro-3-methyl-4-nitro- (9CI)
• 4-chloro-2-methyl-1-nitro-benzene
• 5-chloro-2-nitro-toluene
• KSC494A7D
• 4-Chloro-2-methylnitrobenzene
• 4-chloro-2-methyl-1-nitro-
• 5-chloro-2-nitro
• 5-Chloro-2-nitrotoluene,98%
• NS00001165
• AKOS009127740
• BRN 2502585
• CS-W002149
• Benzene, 1-chloro-3-methyl-4-nitro-
• C2586
• SY006512
• NSMZCUAVEOTJDS-UHFFFAOYSA-N
• 5-Chloro-2-nitrotoluene, 98%
• EN300-27748
• EINECS 226-355-3
• MFCD00024579
• DTXSID80201912
• SCHEMBL359844
• 5367-28-2
• AS-17278
• AMY14615
• W-105715
• FT-0635647
• DB-024119

• MDL： MFCD00024579
• Inchi： 1S/C7H6ClNO2/c1-5-4-6(8)2-3-7(5)9(10)11/h2-4H,1H3
• InChI Key： NSMZCUAVEOTJDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)[N+](=O)[O-]
• BRN： 2502585

Computed Properties

• Exact Mass: 171.00900
• Monoisotopic Mass: 171.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Yellow transparent liquid
• Density: 1.32
• Melting Point: 27-30 °C (lit.)
• Boiling Point: 72°C/0.6mmHg(lit.)
• Flash Point: 202 °F
• Refractive Index: 1.57-1.572
• Water Partition Coefficient: Insoluble
• PSA: 45.82000
• LogP: 3.07980
• Solubility: Insoluble in water

5-Chloro-2-nitrotoluene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 3457 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36-52/53
• Safety Instruction： S26-S36-S36/37/39-S61
• RTECS：XS9134000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 5-Chloro-2-nitrotoluene

5-Chloro-2-Nitrotoluene: A Comprehensive Overview

5-Chloro-2-nitrotoluene (CAS No. 5367-28-2) is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound, also referred to as o-chloronitrotoluene, is a derivative of toluene, with a chlorine atom and a nitro group attached to the benzene ring. The chlorine substitution at the para position and the nitro group at the ortho position contribute to its unique chemical properties, making it a valuable compound in various applications.

The synthesis of 5-chloro-2-nitrotoluene involves a series of well-established organic reactions. Typically, the process begins with the nitration of toluene derivatives. The introduction of the nitro group is achieved through a mixed acid system (sulfuric acid and nitric acid), which facilitates the electrophilic substitution reaction. Subsequently, the chlorination step is carried out using chlorine gas in the presence of a catalyst, such as FeCl3. This two-step synthesis ensures high yield and purity of the final product.

Recent studies have highlighted the potential of 5-chloro-2-nitrotoluene in drug design and development. The compound's structure allows for various functional groups to be introduced, enabling it to serve as a versatile scaffold for medicinal chemistry. For instance, researchers have explored its use in designing inhibitors for kinases and other enzymes involved in cancer pathways. The nitro group provides electron-withdrawing effects, which can enhance binding affinity to target proteins, while the chlorine substituent introduces steric and electronic modifications that can optimize pharmacokinetic properties.

In addition to its role in pharmacology, 5-chloro-2-nitrotoluene has found applications in materials science. Its ability to undergo further functionalization makes it a promising candidate for the development of advanced materials, such as polymers and nanoparticles. Recent advancements in click chemistry have enabled efficient conjugation of this compound with other building blocks, leading to novel materials with tailored properties for sensing, catalysis, and drug delivery.

The environmental impact of 5-chloro-2-nitrotoluene has also been a topic of recent research. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, its persistence in certain environmental matrices raises concerns about potential bioaccumulation. Regulatory agencies are increasingly focusing on assessing such compounds' environmental fate to ensure sustainable practices in their production and use.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing 5-chloro-2-nitrotoluene. These methods provide detailed insights into its molecular structure and purity, ensuring quality control in industrial and academic settings.

In conclusion, 5-chloro-2-nitrotoluene (CAS No. 5367-28-2) is a multifaceted compound with applications spanning chemistry, pharmacology, and materials science. Its unique structure enables diverse functionalization pathways, making it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific frontiers is expected to grow significantly.